N'-{4-[(4-Fluorophenyl)methoxy]phenyl}-N-methoxy-N-methylurea

• CAS No.: 66682-14-2
• Molecular Formula: C16H17FN2O3
• Molecular Weight: 304.32 g/mol
• IUPAC Name: 3-[4-[(4-fluorophenyl)methoxy]phenyl]-1-methoxy-1-methylurea
• InChI: InChI=1S/C16H17FN2O3/c1-19(21-2)16(20)18-14-7-9-15(10-8-14)22-11-12-3-5-13(17)6-4-12/h3-10H,11H2,1-2H3,(H,18,20)
• InChI Key: DTRJDQVVSWUISV-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)NC1=CC=C(C=C1)OCC2=CC=C(C=C2)F)OC

Description

N'-{4-[(4-Fluorophenyl)methoxy]phenyl}-N-methoxy-N-methylurea is a useful research compound. Its molecular formula is C16H17FN2O3 and its molecular weight is 304.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 4-(4-fluorobenzyloxy)aniline (21.7 g) in benzene (150 ml), N-methyl-N-methoxycarbamyl chloride (14.7 g) and pyridine (11.8 g) are added thereto, and the reaction mixture is heated under reflux for 17 hours. The reaction mixture is cooled to room temperature, and water is added thereto to dissolve the by-produced pyridine hydrochloride. After separation of the aqueous layer, the benzene layer is washed with dilute hydrochloric acid and water in that order, dried and concentrated in vacuo to give N-[4-(4-fluorobenzyloxy)phenyl]-N'-methyl-N'-methoxyurea (Compound No. 3) (11 g) as white plates. M.P., 123° to 124.5° C.